Cas no 1368627-53-5 (1H-Indole-3-methanamine, α,α-dimethyl-)

• Product Name: 1H-Indole-3-methanamine, α,α-dimethyl-
• CAS No: 1368627-53-5
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 6134888
• PubChem ID: 18668060
• Update Time: 2025-06-15

1H-Indole-3-methanamine, α,α-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-methanamine, α,α-dimethyl-
• 2-(1H-indol-3-yl)propan-2-amine
• 1368627-53-5
• SCHEMBL7192679
• EN300-1847789
• 3-(dimethyl-aminomethyl) indole

• Inchi： 1S/C11H14N2/c1-11(2,12)9-7-13-10-6-4-3-5-8(9)10/h3-7,13H,12H2,1-2H3
• InChI Key： YTPDBXYXVZCICR-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C(C)(C)N)=C1

Computed Properties

• Exact Mass: 174.115698455g/mol
• Monoisotopic Mass: 174.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Density: 1.118±0.06 g/cm3(Predicted)
• Boiling Point: 336.0±17.0 °C(Predicted)
• pka: 17?+-.0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 1H-Indole-3-methanamine, α,α-dimethyl-

1H-Indole-3-methanamine, α,α-dimethyl- (CAS No. 1368627-53-5): A Comprehensive Overview

1H-Indole-3-methanamine, α,α-dimethyl- (CAS No. 1368627-53-5) is a structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as α,α-dimethyltryptamine (DMT), belongs to the indole class of compounds and is characterized by its distinct molecular structure and biological activity. In this comprehensive overview, we will delve into the chemical properties, biological significance, and recent research developments surrounding this intriguing molecule.

The chemical structure of 1H-Indole-3-methanamine, α,α-dimethyl- is defined by its indole core and the presence of two methyl groups attached to the alpha carbon of the methanamine moiety. This specific arrangement imparts unique physicochemical properties to the compound, making it a valuable candidate for various applications in drug discovery and development. The indole scaffold is a common feature in many biologically active molecules, including neurotransmitters and hormones, which underscores the potential therapeutic significance of this compound.

In terms of its chemical synthesis, 1H-Indole-3-methanamine, α,α-dimethyl- can be prepared through a variety of methods. One common approach involves the alkylation of tryptamine with a suitable methylating agent. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which has facilitated its use in both academic and industrial settings. These synthetic routes not only enhance the availability of the compound but also allow for the exploration of structural modifications that could further optimize its biological properties.

The biological activity of 1H-Indole-3-methanamine, α,α-dimethyl- has been extensively studied in various contexts. One of the most notable aspects of this compound is its interaction with serotonin receptors. Serotonin (5-hydroxytryptamine or 5-HT) is a key neurotransmitter involved in regulating mood, cognition, and other physiological processes. Research has shown that 1H-Indole-3-methanamine, α,α-dimethyl- exhibits high affinity for 5-HT2A receptors, which are implicated in psychedelic effects and may have therapeutic potential in treating conditions such as depression and anxiety disorders.

Beyond its receptor interactions, 1H-Indole-3-methanamine, α,α-dimethyl- has been investigated for its potential neuroprotective properties. Studies have suggested that this compound may exert neuroprotective effects by modulating oxidative stress and inflammation pathways. These findings are particularly relevant given the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Further research is needed to elucidate the mechanisms underlying these effects and to determine their clinical relevance.

In addition to its potential therapeutic applications, 1H-Indole-3-methanamine, α,α-dimethyl- has also been studied for its role in cognitive enhancement. Preclinical studies have demonstrated that this compound can improve cognitive function in animal models by enhancing synaptic plasticity and neurogenesis. These findings suggest that 1H-Indole-3-methanamine, α,α-dimethyl- may have applications in enhancing cognitive performance and treating cognitive impairments associated with various neurological conditions.

The safety profile of 1H-Indole-3-methanamine, α,α-dimethyl- is an important consideration for its potential use in clinical settings. While early studies have indicated that this compound is generally well-tolerated at therapeutic doses, more comprehensive safety assessments are necessary to fully understand its long-term effects and potential side effects. Ongoing clinical trials are aimed at evaluating the safety and efficacy of this compound in human subjects.

In conclusion, 1H-Indole-3-methanamine, α,α-dimethyl- (CAS No. 1368627-53-5) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and interactions with serotonin receptors make it an intriguing candidate for further research in medicinal chemistry and pharmaceutical development. As our understanding of this compound continues to evolve, it holds significant promise for advancing treatments for a range of neurological and psychiatric disorders.